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Compound of Interest

Compound Name: Taxicatin

CAS No.: 90-71-1

Cat. No.: B600721

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the synthesis, purification, and

characterization of taxicatin, intended for use as an analytical standard. Taxicatin, a glycoside

found in yew species, is of interest in toxicological and pharmaceutical research. The protocol

herein describes a robust chemical synthesis approach, a detailed purification procedure using

High-Performance Liquid Chromatography (HPLC), and analytical methods for quality control,

including HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR)

spectroscopy. This guide is designed to enable researchers to produce a high-purity taxicatin
standard for accurate quantification and identification in various experimental settings.

Introduction
Taxicatin, with the chemical name 3,5-dimethoxyphenyl β-D-glucopyranoside, is a naturally

occurring compound found in various species of the genus Taxus (yew). Its presence in yew

has implications for toxicology, as yew is known for its poisonous properties. The availability of

a high-purity analytical standard of taxicatin is crucial for accurate toxicological assessments,
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pharmacokinetic studies, and as a reference in the quality control of herbal preparations

containing yew extracts. This application note details a reliable method for the chemical

synthesis of taxicatin, its purification to a standard suitable for analytical purposes, and its

subsequent characterization.

Chemical Synthesis of Taxicatin
The synthesis of taxicatin is achieved through the glycosylation of 3,5-dimethoxyphenol with a

protected glucose derivative, followed by deprotection. The Koenigs-Knorr reaction provides a

classic and effective method for the formation of the glycosidic bond.

Synthesis Pathway
The overall synthetic scheme involves the reaction of 3,5-dimethoxyphenol with

acetobromoglucose in the presence of a promoter, followed by deacetylation to yield taxicatin.
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Reactants

Reaction Intermediate Deprotection Product
3,5-Dimethoxyphenol

Koenigs-Knorr
Glycosylation

Acetobromoglucose

Protected Taxicatin
(Tetra-O-acetyl-taxicatin)

Ag2CO3, CH2Cl2 Zemplén
Deacetylation

Taxicatin
(Analytical Standard)

NaOMe, MeOH

Purification

Analysis

Crude Taxicatin

Preparative HPLC

Purified Taxicatin Fractions

Lyophilization

Taxicatin Analytical Standard

Analytical HPLC
(Purity Assessment)

Mass Spectrometry
(Identity Confirmation)

NMR Spectroscopy
(Structural Elucidation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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